molecular formula C12H9F3N2S B8399324 2-Methylsulfanyl-4-(4-trifluoromethylphenyl)pyrimidine

2-Methylsulfanyl-4-(4-trifluoromethylphenyl)pyrimidine

Cat. No.: B8399324
M. Wt: 270.28 g/mol
InChI Key: TYMBZAFFYUTXMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Methylsulfanyl-4-(4-trifluoromethylphenyl)pyrimidine is a useful research compound. Its molecular formula is C12H9F3N2S and its molecular weight is 270.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9F3N2S

Molecular Weight

270.28 g/mol

IUPAC Name

2-methylsulfanyl-4-[4-(trifluoromethyl)phenyl]pyrimidine

InChI

InChI=1S/C12H9F3N2S/c1-18-11-16-7-6-10(17-11)8-2-4-9(5-3-8)12(13,14)15/h2-7H,1H3

InChI Key

TYMBZAFFYUTXMW-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=CC(=N1)C2=CC=C(C=C2)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-2-methylthiopyrimidine (2.17 mL, 18.7 mmol) in dimethoxyethane (140 mL) and water (70 mL) was added sodium carbonate (5.15 g, 48.5 mmol), 4-trifluoromethylphenylboronic acid and tetrakis(triphenylphosphine) palladium (0) (0.43 g). The resulting mixture was heated at reflux under nitrogen for 18 h, then allowed to cool to room temperature and the dimethoxyethane removed in vacuo. The residue was diluted with water (30 mL) and extracted CH2Cl2 (2×100 mL). The organic solution was dried (MgSO4) and the solvents removed in vacuo. Purification by Biotage™ chromatography (Silica, 90 g) eluting 19:1 cyclohexane:EtOAc yielded the title compound as a pale yellow solid (4.47 g).
Quantity
2.17 mL
Type
reactant
Reaction Step One
Quantity
5.15 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
140 mL
Type
solvent
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One
Quantity
0.43 g
Type
catalyst
Reaction Step One

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